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Compound of Interest

Compound Name: Methallyltrimethylsilane

Cat. No.: B096022 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility and stability of

Methallyltrimethylsilane (MTMS), a versatile organosilicon compound. The information is

intended to assist researchers, scientists, and professionals in drug development and materials

science in the safe and effective handling, storage, and application of this reagent.

Physicochemical Properties
Methallyltrimethylsilane, also known as Trimethyl(2-methylallyl)silane, is a colorless, clear

liquid with the molecular formula C₇H₁₆Si.[1] It is a key intermediate in the synthesis of silicone

polymers and acts as a versatile reagent in organic chemistry.[1] A summary of its key physical

and chemical properties is presented in Table 1.
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Property Value Reference

Molecular Formula C₇H₁₆Si [1]

Molecular Weight 128.29 g/mol [1]

CAS Number 18292-38-1 [1]

Appearance
Colorless to almost colorless

clear liquid
[1]

Density 0.73 - 0.74 g/mL at 25 °C [1]

Boiling Point 109-111 °C

Flash Point -6.11 °C (21.0 °F) - closed cup

Refractive Index n20/D 1.42 [1]

Solubility Profile
Quantitative solubility data for Methallyltrimethylsilane in a wide range of solvents is not

extensively documented in publicly available literature. However, based on its chemical

structure—a non-polar hydrocarbon chain with a weakly polar trimethylsilyl group—its solubility

can be predicted by the "like dissolves like" principle. The compound is generally soluble in a

variety of organic solvents but has limited solubility in polar solvents like water.
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Solvent Class
Representative
Solvents

Qualitative
Solubility

Rationale

Polar Protic Water
Insoluble/No

significant reaction

Methallyltrimethylsilan

e is non-polar and

hydrolytically unstable

in aqueous systems.

Alcohols (e.g.,

Ethanol)
Soluble

Soluble in alcohols,

which have both polar

and non-polar

characteristics.

Polar Aprotic
Ketones (e.g.,

Acetone)
Soluble

Expected to be

soluble due to its non-

polar nature.

Ethers (e.g., Diethyl

ether, THF)
Soluble

Expected to be

soluble due to its non-

polar nature.

Non-Polar
Hydrocarbons (e.g.,

Hexane, Toluene)
Miscible

The non-polar nature

of both substances

allows for complete

miscibility.

Stability and Handling
Methallyltrimethylsilane is a stable compound under recommended storage conditions but

possesses notable reactivity and sensitivity that require careful handling.

3.1 Thermal Stability The compound is chemically stable at room temperature. However, it is a

highly flammable liquid and vapor with a low flash point, and its vapors may form explosive

mixtures with air, especially upon intense warming.[2] It should be kept away from heat, sparks,

open flames, and hot surfaces.[2] The thermal decomposition of similar organosilanes, like

tetramethylsilane, typically begins with the cleavage of the Si-C bond at high temperatures

(above 1000 K).[3]
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3.2 Hydrolytic Stability A critical aspect of Methallyltrimethylsilane's stability is its sensitivity to

moisture. The compound hydrolyzes readily, particularly in the presence of acids or bases.

Contact with water should be strictly avoided during storage and handling, as it can lead to

hydrolysis, potentially liberating flammable gases upon contact with metal surfaces.[2] For this

reason, it is recommended to handle and store the material under an inert gas atmosphere.

3.3 Chemical Compatibility Methallyltrimethylsilane can react violently with strong oxidizing

agents, acids, and water. It is crucial to avoid contact with these materials.

3.4 Storage Recommendations For optimal stability, Methallyltrimethylsilane should be stored

in a tightly closed container in a dry, well-ventilated place.[2] The storage area should be kept

cool and away from heat and all sources of ignition.[2] Due to its hazardous nature, it should be

stored in a locked-up area accessible only to qualified personnel.[2]

Parameter Condition Rationale

Temperature
Store at Room Temperature,

Keep Cool

To prevent pressure buildup

and minimize vaporization.[1]

[2]

Atmosphere
Store under inert gas (e.g.,

Nitrogen, Argon)

To prevent contact with

atmospheric moisture and

subsequent hydrolysis.[2]

Light
Store in a dark place (if

sensitive)

While not explicitly stated,

photostability testing is a

standard part of stability

protocols.[4]

Container
Tightly closed, properly sealed

container

To prevent evaporation and

exposure to moisture.[2]

Incompatibilities
Water, Strong Oxidizing

Agents, Acids

To prevent hydrolysis and

violent reactions.[2]

Experimental Protocols
The following sections describe generalized experimental protocols for determining the

solubility and stability of a chemical substance like Methallyltrimethylsilane. These are
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representative methodologies and should be adapted based on specific laboratory capabilities

and safety protocols.

4.1 Protocol for Qualitative Solubility Determination

Objective: To determine the qualitative solubility of Methallyltrimethylsilane in various

solvents.

Materials:

Methallyltrimethylsilane

Small test tubes

Graduated pipettes or micropipettes

Vortex mixer

Solvents for testing: Deionized Water, 5% HCl, 5% NaOH, Ethanol, Diethyl Ether, Toluene.

Procedure:

Add 0.05 mL of Methallyltrimethylsilane to a small, clean test tube.

Add 0.75 mL of the selected solvent to the test tube in three small portions (0.25 mL each).

After each addition, cap the test tube and shake it vigorously for 30 seconds using a vortex

mixer.

Visually inspect the solution for homogeneity. The compound is considered "soluble" or

"miscible" if a single, clear phase is observed. It is "insoluble" if two distinct layers form or if

the mixture remains cloudy or contains undissolved droplets.

Record the observations for each solvent.

Safety: This procedure should be performed in a well-ventilated fume hood. Appropriate

personal protective equipment (PPE), including safety goggles, gloves, and a flame-retardant

lab coat, must be worn.[2]
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4.2 Protocol for Chemical Stability Study

Objective: To evaluate the stability of Methallyltrimethylsilane under defined storage

conditions over time.

Principle: This protocol is based on the principles of stability testing, which involve storing a

substance under controlled conditions and periodically testing its key attributes against

established specifications.[4][5][6]

Procedure:

Protocol Design: Define the study parameters, including batches to be tested, container

closure system, storage conditions (e.g., 25°C/60% RH, accelerated at 40°C/75% RH),

sampling time points (e.g., 0, 3, 6, 9, 12 months), and analytical tests.[4][5]

Initial Analysis (Time 0): Perform a full analysis of the initial Methallyltrimethylsilane
sample. This includes:

Appearance: Visual inspection for color and clarity.

Assay/Purity: Quantitative analysis using Gas Chromatography (GC) with a Flame

Ionization Detector (FID).

Related Substances: Identification and quantification of any degradation products by GC

or GC-MS.

Water Content: Karl Fischer titration to ensure anhydrous conditions.

Sample Storage: Place aliquots of the sample in tightly sealed containers, simulating the

proposed storage packaging, and store them in stability chambers under the defined

conditions.[4]

Periodic Testing: At each specified time point, remove a sample from the stability chamber

and allow it to equilibrate to room temperature. Perform the pre-defined analytical tests.

Data Evaluation: Analyze the data for any trends or significant changes. A "significant

change" is defined as a failure to meet the established specifications for any of the tested
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attributes.[4]

Visualized Workflows
The following diagrams illustrate logical workflows for assessing the solubility and stability of a

chemical compound.
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Figure 1: Logical Workflow for Qualitative Solubility Assessment
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Figure 2: Experimental Workflow for a Chemical Stability Study
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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